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Compound of Interest

Compound Name: Metanilic acid

Cat. No.: B358948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for Metanilic acid (3-

aminobenzenesulfonic acid), tailored for a technical audience. It includes detailed data on its

chemical and physical properties, toxicological profile, safe handling procedures, and

emergency measures.

Chemical and Physical Properties
Metanilic acid is a white to light brown crystalline powder.[1] It is an isomer of sulfanilic acid

and is slightly soluble in water.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b358948?utm_src=pdf-interest
https://www.benchchem.com/product/b358948?utm_src=pdf-body
https://www.benchchem.com/product/b358948?utm_src=pdf-body
https://www.atamanchemicals.com/4-aminobenzenesulfonic-acid_u33409/
https://rjptonline.org/AbstractView.aspx?PID=2016-9-4-15
https://pubmed.ncbi.nlm.nih.gov/24405966/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b358948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

IUPAC Name
3-Aminobenzene-1-sulfonic

acid
[2][4]

Synonyms

3-Aminobenzenesulfonic acid,

m-Aminobenzenesulfonic acid,

m-Anilinesulfonic acid

[5][6]

CAS Number 121-47-1 [6][7]

Molecular Formula C₆H₇NO₃S [4][7][8]

Molecular Weight 173.19 g/mol [7][8][9]

Appearance
White to beige

powder/crystalline solid
[1][7]

Melting Point >300 °C [2][7]

Water Solubility
Slightly soluble (<1 mg/mL at

22 °C)
[3][4]

Density 1.69 g/cm³ [4][8]

pKa 3.74 [3]

log Pow (Octanol/Water

Partition Coefficient)
-2.77 at 21 °C [10]

Toxicological Information
Metanilic acid is classified as harmful if swallowed, in contact with skin, or if inhaled.[11][12]

Acute Toxicity
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Endpoint Species Route Value
Classificati
on

Reference(s
)

LD₅₀
Rat (male

and female)
Oral > 5000 mg/kg Not Classified [10]

LD₅₀ - Dermal -
Category 4

(Harmful)
[11][12]

LC₅₀ - Inhalation -
Category 4

(Harmful)
[11][12]

Irritation and Sensitization
Test Species Result Classification Reference(s)

Skin

Irritation/Corrosio

n (OECD 404)

Rabbit Slight irritant
Not Classified as

irritant
[10]

Eye

Irritation/Damage

(OECD 405)

Rabbit No eye irritation
Not Classified as

irritant
[10]

Skin

Sensitization

(OECD 429)

Mouse
Not a skin

sensitizer

Not Classified as

sensitizer
[10]

Genotoxicity
Test System Result Reference(s)

Ames Test (OECD

471)
S. typhimurium Negative [10]

Carcinogenicity, Mutagenicity, and Reproductive
Toxicity
There is no data available to classify Metanilic acid regarding its carcinogenicity or

reproductive toxicity.[10] It is not classified as a mutagen based on the negative Ames test
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result.[10]

Occupational Exposure Limits
Currently, there are no established Permissible Exposure Limits (PEL) by OSHA or Threshold

Limit Values (TLV) by ACGIH for Metanilic acid.[13][14][15]

Safe Handling and Storage
Personal Protective Equipment (PPE)
Proper PPE is essential when handling Metanilic acid to minimize exposure.[16]
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Personal Protective Equipment (PPE)

Eye Protection

Safety glasses with side-shields or goggles

Skin Protection

Chemical-resistant gloves (e.g., nitrile)

Lab coat or protective clothing

Respiratory Protection

NIOSH-approved respirator

Handling Metanilic Acid

Always Wear

Always Wear

If dust is generated or in poor ventilation
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Preparation

Exposure

Incubation

Analysis

Prepare bacterial strains (e.g., S. typhimurium) with histidine mutation

Expose bacterial strains to Metanilic acid, and controls with and without S9

Prepare Metanilic acid solutions at various concentrations Prepare control groups (positive and negative) Optional: Prepare S9 liver extract for metabolic activation

Plate bacteria on histidine-deficient agar

Incubate plates at 37°C for 48-72 hours

Count revertant colonies (colonies that have mutated back to produce histidine)

Compare colony counts of test groups to control groups

Determine mutagenic potential
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Phase I Metabolism

Phase II Metabolism (Conjugation)

Metanilic Acid
(Aromatic Amine)

Oxidation (Cytochrome P450 enzymes)

Biotransformation

Hydroxylated Metabolites

Glucuronidation Sulfation Acetylation

Water-soluble conjugates for excretion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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